Cas no 169833-70-9 (6-bromo-2-chloro-pyridin-3-amine)

• Product Name: 6-bromo-2-chloro-pyridin-3-amine
• CAS No: 169833-70-9
• MF: C₅H₄BrClN₂
• MW: 207.455658912659
• MDL: MFCD04971930
• CID: 825003
• PubChem ID: 2050085
• Update Time: 2025-06-09

6-bromo-2-chloro-pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-chloropyridin-3-amine
• 2-Methoxy-6-Methylpyridine
• 3-AMINO-6-BROMO-2-CHLOROPYRIDINE
• 2-Chloro-6-bromopyridin-3-amine
• 6-bromo-2-chloro-3-aminopyridine
• 6-bromo-2-chloro-3-pyridinamine
• 6-bromo-2-chloro-3-pyridinylamine
• 6-bromo-2-chloro-3-pyridylamine
• 6-bromo-2-chloropyridine-3-ylamine
• (6-Bromo-2-chloropyridin-3-yl)amine
• IFLAB-BB F1926-0002
• 6-BroMo-2-chloro-pyridin-3-ylaMine
• YCECOMBEVDPUJG-UHFFFAOYSA-N
• STL227624
• SBB038997
• AM86685
• AB20901
• 6-bromanyl-2
• AKOS BBS-00001350
• 6-bromo-2-chloro-pyridin-3-amine
• 6-Bromo-2-chloropyridin-3-amine,98%
• AC-27482
• J-511661
• MFCD04971930
• CS-W003207
• SY031476
• AC-907/34114024
• F1926-0002
• doi:10.14272/YCECOMBEVDPUJG-UHFFFAOYSA-N.1
• 6-Bromo-2-chloropyridin-3-amine, AldrichCPR
• A2967
• 10.14272/YCECOMBEVDPUJG-UHFFFAOYSA-N.1
• 169833-70-9
• AKOS000267429
• PS-5231
• DTXSID40365983
• EN300-81015
• SCHEMBL857644
• DB-064756

• MDL： MFCD04971930
• Inchi： 1S/C5H4BrClN2/c6-4-2-1-3(8)5(7)9-4/h1-2H,8H2
• InChI Key： YCECOMBEVDPUJG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=N1)Cl)N

Computed Properties

• Exact Mass: 205.92500
• Monoisotopic Mass: 205.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.2

Experimental Properties

• Density: 1.834±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 117.0 to 121.0 deg-C
• Boiling Point: 302.4℃ at 760 mmHg
• Flash Point: 136.716°C
• Refractive Index: 1.648
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• PSA: 38.91000
• LogP: 2.66090

6-bromo-2-chloro-pyridin-3-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301-H315-H318-H335
• Warning Statement： P261-P280-P301 + P310-P305 + P351 + P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 6-bromo-2-chloro-pyridin-3-amine

Comprehensive Guide to 6-Bromo-2-chloro-pyridin-3-amine (CAS No. 169833-70-9): Properties, Applications, and Industry Insights

6-Bromo-2-chloro-pyridin-3-amine (CAS No. 169833-70-9) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromo and chloro substituents on the pyridine ring, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₅H₄BrClN₂, and unique structural features make it invaluable for constructing complex molecules, particularly in drug discovery pipelines targeting kinase inhibitors and antimicrobial agents.

Recent trends in AI-driven drug discovery have amplified interest in heterocyclic building blocks like 6-Bromo-2-chloro-pyridin-3-amine. Computational chemistry platforms frequently incorporate such fragments for virtual screening due to their favorable physicochemical properties. The compound’s logP value (approximately 2.1) and moderate polarity align with Lipinski’s Rule of Five, making it a preferred choice for medicinal chemists designing orally bioavailable compounds. Researchers increasingly search for "pyridine amine derivatives solubility" and "halogenated pyridines stability," reflecting growing demand for detailed characterization data.

The synthesis of 6-Bromo-2-chloro-pyridin-3-amine typically involves sequential halogenation and amination of pyridine precursors. Advanced purification techniques like preparative HPLC ensure >98% purity for critical applications. Analytical methods such as LC-MS (Liquid Chromatography-Mass Spectrometry) and 1H/13C NMR are essential for quality control, addressing common user queries about "how to verify pyridine derivative purity." The compound’s crystalline structure has been confirmed through X-ray diffraction studies, revealing intermolecular hydrogen bonding patterns that influence its reactivity.

In material science, this amine derivative shows promise as a ligand for transition metal catalysts. Its electron-withdrawing halogens and nucleophilic amine group enable diverse coordination geometries, sparking searches for "pyridine ligands for cross-coupling reactions." Environmental scientists also investigate its biodegradation pathways, responding to industry concerns about sustainable chemistry. Regulatory-compliant handling protocols are available through major chemical databases, satisfying queries about "safe handling of halogenated amines."

The global market for 6-Bromo-2-chloro-pyridin-3-amine is projected to grow at 6.8% CAGR (2023-2030), driven by expanding contract research organizations and generic drug development. Suppliers now emphasize "just-in-time delivery" and "custom synthesis services" to meet demand fluctuations. Patent analysis reveals over 120 applications since 2018, particularly in EGFR inhibitor formulations and crop protection chemicals – topics frequently searched alongside this compound’s CAS number.

Emerging applications include its use in fluorescent probes for cellular imaging, where the bromine atom enables subsequent Sonogashira coupling with alkynes. This aligns with trending searches for "bioimaging pyridine derivatives." Researchers should note that storage under inert atmosphere at -20°C preserves stability, while DFT calculations (Density Functional Theory) can predict its reactivity in novel reaction systems – a methodology gaining traction in computational organic chemistry forums.

For analytical purposes, the compound exhibits characteristic UV-Vis absorption at 268 nm (ε = 4500 M^-1cm^-1) and distinct mass spectral fragmentation patterns (m/z 207/209 for [M+H]⁺). These parameters are crucial for laboratories developing "HPLC methods for halogenated pyridines." The amine protection strategies using Boc or acetyl groups are often discussed in synthesis optimization queries, reflecting practical challenges in multistep reactions.

With increasing focus on green chemistry, recent studies explore solvent-free aminations for producing 6-Bromo-2-chloro-pyridin-3-amine, addressing searches for "eco-friendly heterocycle synthesis." The compound’s crystallinity and melting point (142-144°C) make it suitable for polymorph screening in pharmaceutical development, another hot topic in preformulation studies. Technical bulletins from leading suppliers now include ROA (Read-Across Assessment) data to support regulatory submissions.

Future research directions may explore its electrochemical properties for battery materials or photocatalysis applications, as suggested by rising searches combining "pyridine amines energy storage." The compound’s SAR (Structure-Activity Relationship) potential in fragment-based drug design continues to attract computational and synthetic chemists alike, ensuring sustained relevance in cutting-edge research.